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Compound of Interest

Potassium phosphate, dibasic,
Compound Name: )
trinydrate

Cat. No.: B098565

An In-depth Technical Guide to Potassium Phosphate, Dibasic, Trihydrate (CAS 16788-57-
1)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Potassium Phosphate, Dibasic,
Trihydrate (K2HPOa4-3H20), a widely used reagent in scientific research and pharmaceutical
development. It covers its chemical and physical properties, key applications, and detailed
experimental protocols.

Physicochemical Properties

Potassium phosphate, dibasic, trihydrate is a hydrated salt of phosphoric acid, notable for
its high water solubility and buffering capacity.[1] It presents as a white, odorless, crystalline
solid that is somewhat hygroscopic.[2][3][4]

Table 1: General and Physical Properties
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Property Value Citations
CAS Number 16788-57-1 [51[61[7]
Molecular Formula KzHPO4-3H20 (1116171
Molecular Weight 228.22 g/mol [2][6][8]
Appearance White crystalline powder [21[31[9]
Melting Point Decomposes a 407 [2][10][11]
(anhydrous substance)
Bulk Density ~800 kg/m 3 [2][11]
Solubility Highly soluble in water [1112][91[10]
pKa 7.21 [2]
9.1-9.4 (50 g/L in H20 at 20-
pH [2][11]

25°C)

| Stability | Stable under normal conditions; hygroscopic |[2][10] |

Table 2: Reagent Grade Specifications

Parameter Specification Citations
Assay =298.0% to 299.0% [6][11]
Chloride (ClI) <0.003% [6][11]
Sulfate (SO4) < 0.005% [6][11]
Total Nitrogen (N) <0.001% [6][11]
Heavy Metals (as Pb) <5 ppm to < 0.001% [6][11]
Iron (Fe) <0.001% [6][11]
Sodium (Na) <0.05% to < 0.1% [6][11]

| Insoluble Matter | < 0.01% |[6] |
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Core Applications in Research and Drug
Development

Potassium phosphate, dibasic, trihydrate is a versatile reagent with numerous applications
stemming from its buffering capacity and its role as a source of potassium and phosphate ions.

o Buffering Agent: Its most common application is in the preparation of buffer solutions for
molecular biology, biochemistry, and chromatography.[2][6][12] Phosphate buffers are crucial
for maintaining a stable pH in a physiological range for cell culture media, enzyme assays,
and protein purification processes.[6][7]

o Pharmaceutical Formulations: In the pharmaceutical industry, it is used as an excipient for
pH regulation and stabilization in both oral and injectable medications.[9][12][13] It can also
serve as an electrolyte replenisher in intravenous solutions.[10][13]

o Protein Crystallization: High concentrations of potassium phosphate are often used as a
precipitant in protein crystallization experiments to induce the supersaturation required for
crystal formation.[14] It can help achieve the high degree of homogeneity needed for
successful crystallization.[14]

e Cell Culture and Microbiology: It serves as a source of essential phosphate in various media
used for culturing microorganisms and in phosphate-buffered saline (PBS) for cell and tissue
culture.[3][6][7] Phosphate ions are vital for cellular metabolism, signaling pathways, and
nucleic acid structure.[7]

Experimental Protocols and Methodologies

Protocol 1: Preparation of 1 M Potassium Phosphate
Buffer Stock Solutions

This protocol details the preparation of 1 M stock solutions of potassium phosphate monobasic
(KH2POa4) and potassium phosphate dibasic (K2HPOa), which are the primary components for
creating phosphate buffers of a desired pH.

Materials:

¢ Potassium phosphate, monobasic (KH2POa)
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Potassium phosphate, dibasic, trihydrate (K2HPO4-3H20)

High-purity, deionized water

Volumetric flasks (1 L)

Magnetic stirrer and stir bars

Weighing scale

Methodology:

e Prepare 1 M KH2PO4 (Monobasic) Stock Solution:

[e]

Accurately weigh 136.09 g of potassium phosphate, monobasic.

o Transfer the powder to a 1 L volumetric flask.

o Add approximately 800 mL of deionized water.

o Place a magnetic stir bar in the flask and stir until the solid is completely dissolved.

o Once dissolved, remove the stir bar and add deionized water to bring the final volume to
the 1 L mark (QS).

o Stopper and invert the flask several times to ensure thorough mixing.

e Prepare 1 M K2HPOa4 (Dibasic) Stock Solution:

o

Accurately weigh 228.22 g of potassium phosphate, dibasic, trihydrate.

[¢]

Transfer the powder to a 1 L volumetric flask.

[¢]

Add approximately 800 mL of deionized water.

[e]

Stir with a magnetic stirrer until the solid is completely dissolved.

o

Remove the stir bar and QS to the 1 L mark with deionized water.
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o Stopper and invert the flask to mix completely.

o Create Working Buffer of Desired pH:

o To create a buffer of a specific pH (e.g., 0.1 M, pH 7.4), mix specific volumes of the 1 M
monobasic and 1 M dibasic stock solutions according to established charts or Henderson-
Hasselbalch calculations.[15]

o For example, to make 100 mL of 0.1 M Potassium Phosphate Buffer at pH 7.4 (at 25°C),
you would typically mix 1.9 mL of 1 M KH2POa stock with 8.1 mL of 1 M K2HPOa stock,
and then add 90 mL of deionized water.

o Always verify the final pH with a calibrated pH meter and adjust as necessary.

Protocol 2: General Workflow for Protein Crystallization
using Vapor Diffusion

This protocol outlines a general method for setting up a protein crystallization experiment using
the hanging drop vapor diffusion technique, where potassium phosphate acts as the
precipitant.

Materials:
 Purified protein solution (at a known concentration)

o Potassium phosphate buffer (prepared as in Protocol 1, at various molarities, e.g., 1.0 M -
2.0 M)

o Crystallization plates (e.g., 24-well plates)
« Siliconized glass cover slips

e Micropipettes and tips

e Sealing grease or oil

Methodology:
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Prepare the Reservoir Solution:

o Pipette 500 pL to 1 mL of the potassium phosphate precipitant solution into the reservoir of
a crystallization plate well. The concentration of this solution will drive the diffusion.

Prepare the Crystallization Drop:

o On a clean, siliconized cover slip, pipette 1-2 pL of the purified protein solution.

o Pipette an equal volume (1-2 uL) of the reservoir solution from the well and mix it gently
with the protein drop. Avoid introducing bubbles.

Seal the Well:

o Carefully invert the cover slip so the drop is suspended "hanging" over the reservoir.

o Place the cover slip over the well, using sealing grease to create an airtight seal.

Incubation and Observation:

o Store the plate in a stable, vibration-free environment at a constant temperature (e.g., 4°C
or 20°C).

o Over time, water will evaporate from the drop and diffuse into the more concentrated
reservoir solution. This slowly increases the concentration of both the protein and the
precipitant in the drop, driving the protein towards supersaturation and, ideally, nucleation
and crystal growth.[16]

o Periodically observe the drops under a microscope over days to weeks, looking for the
formation of crystals.

Visualizations: Workflows and Chemical Principles
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Diagram 1: Buffer Preparation and Application Workflow
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Caption: Workflow for preparing and using a potassium phosphate buffer.
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Diagram 2: Phosphate Buffer System Equilibrium

Click to download full resolution via product page
Caption: Equilibrium of the dibasic/monobasic phosphate buffer system.

Safety and Handling

e General Handling: Handle in accordance with good industrial hygiene and safety practices.
[4] Use with adequate ventilation to minimize dust generation and accumulation.[5]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and clothing to prevent eye and skin exposure.[4]
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e Hazards: May cause eye, skin, respiratory, and digestive tract irritation.[5] The toxicological
properties have not been fully investigated.[5]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances like strong oxidizing agents.[2][5][10]

o First Aid: In case of eye contact, flush with plenty of water for at least 15 minutes. For skin
contact, flush with plenty of water. If ingested, rinse mouth with water. If inhaled, move to
fresh air. Seek medical attention if symptoms occur or persist.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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